molecular formula C19H24N4O2 B6432158 3-(4-propoxyphenyl)-1-{3-[(pyrazin-2-yl)amino]azetidin-1-yl}propan-1-one CAS No. 2177366-37-7

3-(4-propoxyphenyl)-1-{3-[(pyrazin-2-yl)amino]azetidin-1-yl}propan-1-one

Cat. No. B6432158
CAS RN: 2177366-37-7
M. Wt: 340.4 g/mol
InChI Key: QPVBBEAGOOLHBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(4-propoxyphenyl)-1-{3-[(pyrazin-2-yl)amino]azetidin-1-yl}propan-1-one, also known as 3-PPPA, is a synthetic organic compound that has been studied for its applications in scientific research. It is a member of the propylphenylpyrazinone class of compounds, which are commonly used as precursors for the synthesis of other compounds. 3-PPPA has been investigated for its possible use in the synthesis of drugs, as well as its potential to be used as a drug itself.

Scientific Research Applications

3-(4-propoxyphenyl)-1-{3-[(pyrazin-2-yl)amino]azetidin-1-yl}propan-1-one has been studied for its potential applications in scientific research. It has been used as a precursor for the synthesis of other compounds, such as 4-aminopyridine, 4-bromopropiophenone, and 4-propoxy-3-phenylpyrazinone. Additionally, this compound has been used in the synthesis of several drugs, including the anticonvulsant drug, topiramate, and the anti-inflammatory drug, ibuprofen.

Mechanism of Action

The exact mechanism of action of 3-(4-propoxyphenyl)-1-{3-[(pyrazin-2-yl)amino]azetidin-1-yl}propan-1-one is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme, cyclooxygenase, which is involved in the production of pro-inflammatory compounds, such as prostaglandins. Additionally, this compound has been shown to inhibit the enzyme, adenosine deaminase, which is involved in the metabolism of adenosine, a nucleoside involved in the regulation of several cellular processes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation, as well as reduce the production of pro-inflammatory compounds, such as prostaglandins. Additionally, this compound has been shown to have anti-convulsant effects and to reduce the activity of the enzyme, adenosine deaminase.

Advantages and Limitations for Lab Experiments

3-(4-propoxyphenyl)-1-{3-[(pyrazin-2-yl)amino]azetidin-1-yl}propan-1-one has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and can be used as a precursor for the synthesis of other compounds. Additionally, it has been shown to have a variety of biochemical and physiological effects, making it a useful tool for studying the effects of drugs and other compounds. However, this compound is not approved for use as a drug and should only be used in laboratory experiments.

Future Directions

There are several potential future directions for the use of 3-(4-propoxyphenyl)-1-{3-[(pyrazin-2-yl)amino]azetidin-1-yl}propan-1-one in scientific research. One potential direction is to further investigate its potential as a drug, as well as its potential applications in the synthesis of other drugs. Additionally, further research could be done to investigate its mechanism of action and the biochemical and physiological effects it has on cells and tissues. Finally, this compound could be investigated for its potential uses in other areas of scientific research, such as in the synthesis of organic compounds or in the study of molecular biology.

Synthesis Methods

3-(4-propoxyphenyl)-1-{3-[(pyrazin-2-yl)amino]azetidin-1-yl}propan-1-one can be synthesized by a variety of methods. One method involves the reaction of 4-bromopropiophenone with 4-aminopyridine in the presence of sodium hydroxide and sodium bicarbonate to form the intermediate, 4-propoxy-3-phenylpyrazinone. This intermediate is then reacted with hydrazine hydrate to form this compound. Additionally, this compound can be synthesized from 4-propoxy-3-phenylpyrazinone and ethyl chloroformate in the presence of triethylamine.

properties

IUPAC Name

3-(4-propoxyphenyl)-1-[3-(pyrazin-2-ylamino)azetidin-1-yl]propan-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H24N4O2/c1-2-11-25-17-6-3-15(4-7-17)5-8-19(24)23-13-16(14-23)22-18-12-20-9-10-21-18/h3-4,6-7,9-10,12,16H,2,5,8,11,13-14H2,1H3,(H,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QPVBBEAGOOLHBD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCOC1=CC=C(C=C1)CCC(=O)N2CC(C2)NC3=NC=CN=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H24N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

340.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.